(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione

• Molecular Formula: C20H18FNO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H18FNO4/c1-26-12-11-22-17(14-9-5-6-10-15(14)21)16(19(24)20(22)25)18(23)13-7-3-2-4-8-13/h2-10,17,23H,11-12H2,1H3/b18-16+
• InChI Key: VFQZQYLIWUZXHF-FBMGVBCBSA-N
• Isomeric SMILES: COCCN1C(/C(=C(/C2=CC=CC=C2)\O)/C(=O)C1=O)C3=CC=CC=C3F
• SMILES: COCCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CC=CC=C3F

Description

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione, also known as EF24, is a synthetic compound that has gained attention in the scientific community for its potential as a therapeutic agent. EF24 is a curcumin analog, a compound derived from the spice turmeric, which has been traditionally used for medicinal purposes. EF24 has been found to exhibit potent anti-inflammatory and anti-cancer properties, making it a promising candidate for further study.

Mechanism of Action

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione exerts its anti-inflammatory and anti-cancer effects through various mechanisms. It has been found to inhibit the NF-κB pathway, a key pathway involved in inflammation and cancer progression. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has also been found to activate the Nrf2 pathway, which is involved in antioxidant defense and cellular detoxification. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has been found to induce apoptosis by activating caspases, which are enzymes involved in programmed cell death. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has also been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has also been found to induce the expression of antioxidant enzymes, such as HO-1 and NQO1. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has been found to inhibit cell proliferation, induce apoptosis, and suppress tumor growth in various cancer cell lines. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has several advantages for lab experiments. It is a synthetic compound, which allows for precise control of its chemical properties. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione is stable and can be easily synthesized in large quantities. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has also been found to exhibit low toxicity in vitro and in vivo. However, (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has some limitations for lab experiments. It has limited solubility in water, which can make it difficult to use in some assays. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione. One potential direction is the development of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Another potential direction is the development of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione as a therapeutic agent for cancer, either alone or in combination with other drugs. Further studies are needed to determine the optimal dosing and administration of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione for therapeutic use. Additionally, more research is needed to understand the mechanisms underlying the effects of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione and to identify potential biomarkers for its effectiveness.

Synthesis Methods

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2-fluorobenzaldehyde with malonic acid in the presence of acetic anhydride to form 2-fluoro-3-(2-methoxyethyl)benzoic acid. This intermediate is then reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 5-(2-fluorophenyl)-1-(2-methoxyethyl)-1,5-dihydro-4H-pyrrol-2,3-dione. The final step involves the reaction of this intermediate with phenylboronic acid in the presence of a palladium catalyst to form (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione.

Scientific Research Applications

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has been studied extensively for its potential as a therapeutic agent. It has been found to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has also been found to exhibit anti-cancer properties by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione has been studied in various cancer cell lines, including breast, lung, prostate, and colon cancer, and has shown promising results.